NIR-641 N-succinimidyl ester

• IUPAC Name: (2,5-dioxopyrrolidin-1-yl) 6-[2-[(1E,3E,5Z)-5-(1-ethyl-3,3-dimethylindol-2-ylidene)penta-1,3-dienyl]-3,3-dimethylindol-1-ium-1-yl]hexanoate;chloride
• InChI: InChI=1S/C37H44N3O4.ClH/c1-6-38-29-19-14-12-17-27(29)36(2,3)31(38)21-9-7-10-22-32-37(4,5)28-18-13-15-20-30(28)39(32)26-16-8-11-23-35(43)44-40-33(41)24-25-34(40)42;/h7,9-10,12-15,17-22H,6,8,11,16,23-26H2,1-5H3;1H/q+1;/p-1
• InChI Key: QNVXMFIPFKQFIP-UHFFFAOYSA-M
• Canonical SMILES: CCN1C2=CC=CC=C2C(C1=CC=CC=CC3=[N+](C4=CC=CC=C4C3(C)C)CCCCCC(=O)ON5C(=O)CCC5=O)(C)C.[Cl-]
• Isomeric SMILES: CCN\1C2=CC=CC=C2C(/C1=C/C=C/C=C/C3=[N+](C4=CC=CC=C4C3(C)C)CCCCCC(=O)ON5C(=O)CCC5=O)(C)C.[Cl-]
• Molecular Formula: C37H44ClN3O4
• DSSTOX Substance ID: DTXSID10585035
• Molecular Weight: 630.2 g/mol
• CAS RN: 190714-26-2

Description

NIR-641 N-succinimidyl ester, also known as NIR-641 NSE, is a highly versatile and powerful reagent used in a variety of scientific research and laboratory experiments. It is a water-soluble, non-toxic, and stable reagent that has been used in a variety of applications including bioconjugation, labeling, and cross-linking. NIR-641 NSE has been used in a variety of scientific research fields, including biochemistry, molecular biology, and nanotechnology. This reagent is also used in the synthesis of polymers, proteins, and other macromolecules.

Scientific Research Applications

Therapeutic Agent Monitoring

The dye can be conjugated to therapeutic agents to monitor their distribution and accumulation in tissues. This application is crucial for drug development, as it helps in understanding the pharmacokinetics and biodistribution of new drugs.

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Mechanism of Action

Target of Action

NIR-641 N-succinimidyl ester is primarily used as a fluorescent dye . It is designed to covalently label proteins on primary amines, typically lysine residues . This makes proteins the primary targets of NIR-641 N-succinimidyl ester .

Mode of Action

NIR-641 N-succinimidyl ester interacts with its protein targets through a process known as succinimidyl ester labeling . In this process, the succinimidyl ester group in the NIR-641 N-succinimidyl ester molecule reacts with primary amines in proteins to form a stable amide linkage . This results in the protein being labeled with the NIR-641 N-succinimidyl ester, allowing it to be detected using fluorescence .

Biochemical Pathways

The primary biochemical pathway affected by NIR-641 N-succinimidyl ester is protein labeling . By attaching to proteins, NIR-641 N-succinimidyl ester allows for the visualization and tracking of these proteins. This can provide valuable information about protein function, localization, and interaction with other molecules .

Result of Action

The molecular effect of NIR-641 N-succinimidyl ester’s action is the stable labeling of target proteins . On a cellular level, this allows for the visualization and tracking of these proteins, providing valuable insights into their function and behavior .

Action Environment

The action of NIR-641 N-succinimidyl ester can be influenced by various environmental factors. For instance, the efficiency of protein labeling can be affected by the pH and temperature of the reaction environment . Furthermore, the fluorescence of NIR-641 N-succinimidyl ester can be influenced by the local environment, including factors such as pH, temperature, and the presence of other fluorescent substances .